Cas no 17431-20-8 (L-Proline, 1-nitroso-,ethyl ester (9CI))

• Product Name: L-Proline, 1-nitroso-,ethyl ester (9CI)
• CAS No: 17431-20-8
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 176990
• PubChem ID: 146340
• Update Time: 2025-04-19

L-Proline, 1-nitroso-,ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• ethyl (2S)-1-nitrosopyrrolidine-2-carboxylate
• ethyl 1-nitroso-L-prolinate
• Ethyl 1-nitroso-L-proline
• L-Proline, 1-nitroso-, ethyl ester (9CI)
• 17431-20-8
• CHEMBL355593
• N-nitrosoproline-ethyl-ester
• ETHYL-N-NITROSOPROLINE
• M097Y8KESY
• Q27283297
• 2-PYRROLIDINECARBOXYLIC ACID, 1-NITROSO-, ETHYL ESTER, L-
• Ethyl 1-nitrosoproline
• L-Proline,1-nitroso-,ethyl ester(9ci)
• DTXSID10169814
• L-Proline, 1-nitroso-, ethyl ester
• UNII-M097Y8KESY
• L-Proline, 1-nitroso-,ethyl ester (9CI)

• Inchi： 1S/C7H12N2O3/c1-2-12-7(10)6-4-3-5-9(6)8-11/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： CPURSCKAPPWVBT-LURJTMIESA-N
• SMILES： O(CC)C([C@@H]1CCCN1N=O)=O

Computed Properties

• Exact Mass: 172.08486
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 58.97